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Compound of Interest

Compound Name: 2,3-Difluorobenzyl bromide

Cat. No.: B040081 Get Quote

An In-Depth Technical Guide to 2,3-Difluorobenzyl Bromide: Structure, Synthesis, and

Applications

Introduction
In the landscape of modern chemical synthesis, particularly within pharmaceutical and

agrochemical development, the strategic incorporation of fluorine atoms into organic molecules

is a cornerstone of innovation. Fluorine's unique size and high electronegativity can profoundly

alter a molecule's metabolic stability, lipophilicity, and binding affinity. Among the array of

fluorinated building blocks, 2,3-Difluorobenzyl bromide (CAS No: 113211-94-2) has emerged

as a critical and versatile intermediate. Its distinct substitution pattern offers a powerful tool for

chemists to introduce the 2,3-difluorobenzyl moiety, unlocking enhanced properties in target

molecules. This guide provides a comprehensive technical overview of 2,3-Difluorobenzyl
bromide, from its fundamental chemical identity and properties to its synthesis, applications,

and safety protocols, tailored for professionals in research and drug development.

Chemical Identity and Properties
A precise understanding of a reagent's properties is fundamental to its effective application.

This section details the nomenclature, structure, and key physicochemical characteristics of

2,3-Difluorobenzyl bromide.

Nomenclature and Structure
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Systematic IUPAC Name: 1-(Bromomethyl)-2,3-difluorobenzene

Common Name: 2,3-Difluorobenzyl bromide

Synonym: α-Bromo-2,3-difluorotoluene[1]

CAS Number: 113211-94-2[1]

Molecular Formula: C₇H₅BrF₂

Molecular Weight: 207.02 g/mol

Chemical Structure
The structure consists of a benzene ring substituted with two fluorine atoms at positions 2 and

3, and a bromomethyl group at position 1. The benzylic bromine is a highly effective leaving

group, making the compound an excellent electrophile for nucleophilic substitution reactions.

Caption: Chemical structure of 1-(Bromomethyl)-2,3-difluorobenzene.

Physicochemical Properties
The physical and chemical properties of 2,3-Difluorobenzyl bromide are summarized below.

These data are critical for planning reactions, purification procedures, and for ensuring safe

handling and storage.

Property Value Reference(s)

Appearance
Colorless to light yellow clear

liquid
[1]

Form Liquid

Density 1.628 g/mL at 25 °C

Refractive Index (n20/D) 1.528

Flash Point 90 °C (194.0 °F) - closed cup

Purity >98.0% (GC) [1]
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Synthesis and Mechanistic Considerations
2,3-Difluorobenzyl bromide is typically synthesized via the free-radical bromination of 2,3-

difluorotoluene. This reaction selectively targets the benzylic position due to the stability of the

resulting benzylic radical intermediate.

General Synthetic Pathway: Free-Radical Bromination
The transformation involves three key stages: initiation, propagation, and termination. Initiation

is typically achieved using a radical initiator like azobisisobutyronitrile (AIBN) or

photochemically with UV light. The propagation steps involve the abstraction of a benzylic

hydrogen by a bromine radical, followed by the reaction of the resulting benzyl radical with

molecular bromine.

2,3-Difluorotoluene
(Starting Material)

Free-Radical Reaction
(Reflux/Irradiation)Brominating Agent (e.g., NBS)

Radical Initiator (e.g., AIBN, UV Light)
Solvent (e.g., CCl₄)

Aqueous Workup
(e.g., Na₂S₂O₃ wash)

Purification
(Distillation or Chromatography)

2,3-Difluorobenzyl Bromide
(Final Product)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,3-Difluorobenzyl bromide.

Detailed Experimental Protocol
This protocol describes a representative procedure for the synthesis of 2,3-Difluorobenzyl
bromide.

Objective: To synthesize 2,3-Difluorobenzyl bromide from 2,3-difluorotoluene via free-radical

bromination.

Materials:

2,3-Difluorotoluene
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N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN)

Carbon tetrachloride (CCl₄), anhydrous

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2,3-difluorotoluene (1.0 eq) in anhydrous carbon tetrachloride.

Addition of Reagents: Add N-Bromosuccinimide (1.05 eq) and a catalytic amount of AIBN

(0.02 eq) to the solution. Causality: NBS serves as the bromine source, providing a low,

steady concentration of Br₂. AIBN is a thermal initiator that generates radicals upon heating,

starting the chain reaction.

Reaction Execution: Heat the mixture to reflux (approx. 77 °C) and maintain reflux for 4-6

hours. The reaction can be monitored by GC or TLC to track the consumption of the starting

material. Causality: Heating provides the energy to initiate the radical chain reaction and

maintain its propagation.

Workup - Quenching: Cool the reaction mixture to room temperature. Filter the mixture to

remove the succinimide byproduct.

Workup - Washing: Transfer the filtrate to a separatory funnel. Wash the organic layer

sequentially with saturated NaHCO₃ solution (to neutralize any trace HBr), saturated

Na₂S₂O₃ solution (to quench any remaining Br₂), and finally with brine. Causality: These

washing steps are critical for removing acidic byproducts and excess bromine, simplifying

the final purification.
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Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation to yield 2,3-Difluorobenzyl
bromide as a clear, colorless to light-yellow liquid.

Self-Validation: The purity of the final product should be confirmed by Gas Chromatography

(GC) and its identity verified by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Applications in Research and Development
The reactivity of the benzylic bromide and the unique properties imparted by the difluorophenyl

ring make this compound a valuable intermediate in several high-value research areas.

Pharmaceutical Drug Discovery: A primary application is in medicinal chemistry to synthesize

drug candidates with improved pharmacokinetic profiles. The introduction of fluorine can

block metabolic pathways, increase cell membrane permeability, and enhance binding

affinity to target proteins. For instance, 2,3-difluorobenzyl bromide has been utilized in the

synthesis of novel chemokine antagonists.

Agrochemical Innovation: In the development of new pesticides and herbicides, fluorination

can lead to compounds with greater potency, stability, and selectivity. This allows for lower

application rates and potentially reduced environmental impact.

Material Science: While less common, the 2,3-difluorobenzyl group can be incorporated into

polymers or specialty materials. The fluorine atoms can enhance properties such as thermal

stability, chemical resistance, and hydrophobicity.

Safety, Handling, and Storage
2,3-Difluorobenzyl bromide is a corrosive and hazardous chemical that requires strict safety

protocols.

Hazard Identification
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation 1B
GHS05 (Corrosion) Danger

H314: Causes severe

skin burns and eye

damage.[1]

Combustible Liquid
GHS07 (Exclamation

Mark)
Warning

H227: Combustible

liquid.[1]

Note: This compound is also a lachrymator, causing irritation and tearing of the eyes.

Safe Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this compound in a certified chemical fume hood to

avoid inhalation of vapors.[1] Ensure an eyewash station and safety shower are readily

accessible.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: If there is a risk of inhalation, use a respirator with an appropriate

organic vapor/acid gas cartridge (e.g., type ABEK).

Handling Advice: Avoid contact with skin, eyes, and clothing.[1] Keep away from heat,

sparks, and open flames.[1]

Emergency Procedures
In case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.[1]

In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases. It should be stored in

a designated corrosives area.[1]

Conclusion
2,3-Difluorobenzyl bromide is a high-value chemical intermediate whose utility is firmly

established in the fields of pharmaceutical research, agrochemical synthesis, and material

science. Its strategic importance lies in its ability to efficiently introduce a 2,3-difluorobenzyl

moiety, a structural motif known to confer beneficial properties such as enhanced metabolic

stability and binding affinity. A thorough understanding of its chemical properties, synthetic

routes, and stringent safety requirements is paramount for its effective and safe utilization. As

research continues to push the boundaries of molecular design, the role of specialized building

blocks like 2,3-Difluorobenzyl bromide will undoubtedly continue to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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